6,6-Dimethoxy-5,7-dihydropyrazolo[5,1-b][1,3]oxazine

• IUPAC Name: 6,6-dimethoxy-5,7-dihydropyrazolo[5,1-b][1,3]oxazine
• InChI: InChI=1S/C8H12N2O3/c1-11-8(12-2)5-10-7(13-6-8)3-4-9-10/h3-4H,5-6H2,1-2H3
• InChI Key: PGAIZATWCIJVBH-UHFFFAOYSA-N
• Canonical SMILES: COC1(CN2C(=CC=N2)OC1)OC
• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol

Description

6,6-Dimethoxy-5,7-dihydropyrazolo[5,1-b][1,3]oxazine, also known as Dihydropyrazolo[5,1-b][1,3]oxazine (DHPX), is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of DHPX involves its ability to interact with specific biological targets, including enzymes and receptors. DHPX has been shown to inhibit the activity of certain enzymes, such as DNA topoisomerase and acetylcholinesterase, which are involved in cancer cell growth and Alzheimer's disease, respectively. DHPX has also been shown to bind to specific receptors, such as the adenosine A1 receptor, which is involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
DHPX has been shown to exhibit various biochemical and physiological effects, depending on its specific application. In cancer cells, DHPX has been shown to induce apoptosis and inhibit cell growth. In Alzheimer's disease, DHPX has been shown to inhibit the activity of acetylcholinesterase, which is involved in the degradation of acetylcholine, a neurotransmitter that is important for memory and learning. In viral infections, DHPX has been shown to inhibit viral replication by targeting specific viral enzymes.

Advantages and Limitations for Lab Experiments

DHPX has several advantages for lab experiments, including its unique structure and ability to interact with specific biological targets. However, there are also limitations to its use, including its potential toxicity and limited solubility in aqueous solutions. Careful consideration should be given to the appropriate concentration and exposure time for DHPX in lab experiments.

Future Directions

There are several future directions for the study of DHPX, including its potential as a therapeutic agent in various diseases, its use as a tool for studying specific biological targets, and its modification for improved properties. Further research is needed to fully understand the mechanism of action of DHPX and its potential applications in drug discovery and development.

Synthesis Methods

The synthesis of DHPX involves a multi-step process that starts with the reaction of 2,4-dimethoxy-6-methylpyrimidine with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then subjected to a cyclization reaction with hydrazine hydrate to form the DHPX core structure. Further modifications can be made to the DHPX structure to tailor its properties for specific applications.

Scientific Research Applications

DHPX has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, neurological disorders, and infectious diseases. Its unique structure and ability to interact with specific biological targets make it an attractive candidate for drug discovery and development. DHPX has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. It has also been studied for its potential as a therapeutic agent in Alzheimer's disease and viral infections.